Cas no 1392803-24-5 (benzyl cis-3-hydroxy-1-methyl-cyclobutanecarboxylate)

• Product Name: benzyl cis-3-hydroxy-1-methyl-cyclobutanecarboxylate
• CAS No: 1392803-24-5
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 5303869
• Update Time: 2026-03-10

benzyl cis-3-hydroxy-1-methyl-cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-hydroxy-1-methylcyclobutane-1-carboxylate
• BENZYL (1S,3R)-3-HYDROXY-1-METHYLCYCLOBUTANE-1-CARBOXYLATE
• starbld0049786
• PB37814
• SB21020
• (1s,3s)-benzyl 3-hydroxy-1-methylcyclobutanecarboxylate
• benzyl cis-3-hydroxy-1-methyl-cyclobutanecarboxylate

• Inchi： 1S/C13H16O3/c1-13(7-11(14)8-13)12(15)16-9-10-5-3-2-4-6-10/h2-6,11,14H,7-9H2,1H3
• InChI Key： GVOITKQMPJGTHC-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)OCC2C=CC=CC=2)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl cis-3-hydroxy-1-methyl-cyclobutanecarboxylate

Professional Introduction to Benzyl cis-3-hydroxy-1-methyl-cyclobutanecarboxylate (CAS No. 1392803-24-5)

Benzyl cis-3-hydroxy-1-methyl-cyclobutanecarboxylate, identified by its CAS number 1392803-24-5, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its cyclobutane core and hydroxymethyl substituent, has garnered attention due to its unique structural properties and potential applications in pharmaceutical development.

The structural motif of benzyl cis-3-hydroxy-1-methyl-cyclobutanecarboxylate consists of a cyclobutane ring substituted with a hydroxymethyl group at the 3-position and an ester group at the 1-position, linked to a benzyl moiety. This configuration imparts distinct stereochemical and electronic properties, making it a valuable scaffold for designing novel bioactive molecules. The presence of both hydroxyl and ester functionalities provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in cycloalkane-based compounds due to their potential as pharmacophores in drug discovery. The cyclobutane ring, in particular, has been explored for its ability to mimic certain biological conformations and enhance binding affinity. Studies have shown that compounds featuring cyclobutane moieties often exhibit improved metabolic stability and reduced susceptibility to enzymatic degradation, making them attractive candidates for long-acting therapeutics.

The hydroxymethyl group in benzyl cis-3-hydroxy-1-methyl-cyclobutanecarboxylate further enhances its versatility, allowing for the formation of hydrogen bonds and participating in various interactions with biological targets. This feature has been exploited in the design of enzyme inhibitors and receptor modulators. For instance, derivatives of this compound have been investigated for their potential as inhibitors of glycosidases and other hydrolases, where the hydroxymethyl group plays a crucial role in substrate recognition.

Moreover, the benzyl moiety attached to the ester group not only provides additional steric bulk but also influences the solubility and pharmacokinetic properties of the compound. This makes benzyl cis-3-hydroxy-1-methyl-cyclobutanecarboxylate a promising candidate for formulation into various drug delivery systems, including oral and injectable formulations.

Recent advancements in computational chemistry have facilitated the rational design of molecules like benzyl cis-3-hydroxy-1-methyl-cyclobutanecarboxylate. Molecular docking studies have been employed to predict binding affinities and identify potential lead compounds for further optimization. These computational approaches have significantly reduced the time and cost associated with traditional high-throughput screening methods, accelerating the drug discovery process.

In addition to its pharmaceutical applications, benzyl cis-3-hydroxy-1-methyl-cyclobutanecarboxylate has shown promise in materials science. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced mechanical strength and chemical resistance. The ability to modify both the cyclobutane ring and the functional groups attached to it allows for fine-tuning of material properties, making this compound a versatile building block for advanced materials.

The synthesis of benzyl cis-3-hydroxy-1-methyl-cyclobutanecarboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal catalysis and asymmetric synthesis, have been employed to achieve high yields and enantiopurity. These methods not only improve efficiency but also minimize waste production, aligning with green chemistry principles.

Ongoing research is exploring new derivatives of benzyl cis-3-hydroxy-1-methyl-cyclobutanecarboxylate with enhanced biological activities. By modifying the substituents on the cyclobutane ring or introducing additional functional groups, scientists aim to develop compounds with improved therapeutic profiles. Preliminary studies have indicated that certain derivatives exhibit potent anti-inflammatory and anticancer properties, warranting further investigation.

The future prospects of benzyl cis-3-hydroxy-1-methyl-cyclobutanecarboxylate are vast, with potential applications spanning multiple industries. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in pharmaceuticals, materials science, and beyond. The combination of its unique structural features and versatile reactivity positions it as a cornerstone molecule in modern chemical research.